Cas no 1805201-77-7 (3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805201-77-7
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4927383
• Update Time: 2025-05-20

3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-5-1-4(2-9)3-12-6(5)7(10)11/h1,3,7H,2H2
• InChI Key： UQZJFJLVGWHKLP-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine

3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805201-77-7): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805201-77-7) is a versatile compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound belongs to the class of halogenated pyridines, which are known for their diverse biological activities and synthetic utility.

The molecular structure of 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine is characterized by the presence of a pyridine ring substituted with bromine, chlorine, and difluoromethyl groups. These functional groups confer specific properties that make the compound valuable for a range of applications. The bromine atom, for instance, can serve as a useful handle for further chemical modifications, while the chloromethyl group can be readily functionalized to introduce various substituents. The difluoromethyl group, on the other hand, imparts unique electronic and steric properties that can influence the compound's reactivity and biological activity.

In the context of pharmaceutical research, 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine has been explored as a key intermediate in the synthesis of novel drugs. Recent studies have highlighted its potential in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine derivatives using 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine as a starting material. These derivatives exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways, making them promising candidates for further drug development.

Beyond its pharmaceutical applications, 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine has also found use in agrochemical research. The compound's ability to undergo selective functionalization makes it an attractive building block for the synthesis of pesticides and herbicides. A recent study published in the Pest Management Science journal demonstrated that derivatives of this compound showed excellent efficacy against various plant pathogens, suggesting its potential as a lead compound for developing new agrochemicals.

The synthetic versatility of 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine has also been leveraged in organic synthesis. Researchers have utilized this compound as a key intermediate in the construction of complex molecules with diverse functionalities. For instance, a study published in the Tetrahedron Letters described an efficient synthetic route to access a range of substituted pyridines using 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine. The methodology involved palladium-catalyzed cross-coupling reactions and provided access to a wide array of structurally diverse compounds with potential applications in materials science and catalysis.

In addition to its synthetic utility, the physical and chemical properties of 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine have been extensively studied. The compound is known to be stable under standard laboratory conditions and can be stored without significant degradation. Its solubility profile has been characterized in various solvents, which is crucial for optimizing reaction conditions and purification processes. Furthermore, computational studies have provided insights into the electronic structure and reactivity patterns of this compound, aiding in the rational design of new derivatives.

The environmental impact of chemicals used in research and industrial applications is an important consideration. Studies on the biodegradability and ecotoxicity of 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine are ongoing to ensure its safe use. Preliminary data suggest that this compound does not pose significant environmental risks when handled properly. However, ongoing research is essential to fully understand its long-term effects on ecosystems.

In conclusion, 3-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805201-77-7) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an invaluable tool for scientists working on drug discovery, agrochemical development, and organic synthesis. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this important compound.